Cas no 1851-22-5 (3-Chloropyridine N-Oxide)

• Product Name: 3-Chloropyridine N-Oxide
• CAS No: 1851-22-5
• Molecular Formula: C₅H₄NOCl
• Molecular Weight: 129.54436
• MDL: MFCD00128857
• CID: 205300
• PubChem ID: 123133

3-Chloropyridine N-Oxide Properties

Names and Identifiers

• Pyridine, 3-chloro-,1-oxide
• 3-Chloropyridine N-Oxide
• 3-Chloropyridine n-oxide
• 3-Chloropyridine-1-oxide
• 3-chloro-1-oxidopyridin-1-ium
• N-oxy-3-chloropyridine
• 3-Chloro-pyridine1-oxide
• 3-chloro-1-oxido-pyridin-1-ium
• 3-chloro-1-oxidanidyl-pyridin-1-ium
• Pyridine, 3-chloro-, 1-oxide (6CI,7CI,8CI,9CI)
• 3-chloro-1$l^{5}-pyridin-1-one
• MFCD00128857
• AM86713
• 5-chloropyridine N-oxide
• Pyridine, 3-chloro-, 1-oxide
• 3-Chloropyridine 1-oxide
• 3-chloropyridin-1-ium-1-olate
• NEXUNCTUUDERGR-UHFFFAOYSA-N
• AS-14947
• C2329
• FT-0645949
• EN300-156272
• J-011867
• DTXSID90171713
• 3-Chloropyridine1-oxide
• AKOS006273005
• SY073799
• 3-chloro-pyridine-N-oxide
• SCHEMBL844033
• 3-Chloropyridine-N-oxide
• 3-chloro-pyridine 1-oxide
• 3-chloro-pyridine-1-oxide
• N10275
• A812927
• 1851-22-5
• DB-000189
• N-oxy-3-chloropyridine;3-Chloropyridine-1-oxide
• pyridine 1-oxide, 3-chloro-

• MDL： MFCD00128857
• InChIKey： NEXUNCTUUDERGR-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H4ClNO/c6-5-2-1-3-7(8)4-5/h1-4H
• SMILES： C1=CC(=C[N+](=C1)[O-])Cl

Computed Properties

• Exact Mass: 128.998141g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.998141g/mol
• Monoisotopic Mass: 128.998141g/mol
• Topological Polar Surface Area: 25.5Ų
• Heavy Atom Count: 8
• Complexity: 78.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.76850
• PSA: 25.46000
• Refractive Index: 1.552
• Boiling Point: 89°C/1mmHg(lit.)
• Melting Point: 56.0 to 60.0 deg-C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 141.3°C
• Density: 1.27

3-Chloropyridine N-Oxide Security Information

• Symbol:
• Safety Instruction： H315+H319
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

3-Chloropyridine N-Oxide Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%